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molecular formula C12H15F3O B8481569 1-(3-Hydroxy-1-hexyl)-2,3,4-trifluorobenzene

1-(3-Hydroxy-1-hexyl)-2,3,4-trifluorobenzene

Cat. No. B8481569
M. Wt: 232.24 g/mol
InChI Key: NSIWAXZBPLIPOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07226644B2

Procedure details

Sodium hydride (60% in oil) was suspended in DMF under nitrogen replacement. Then, the THF solution containing 1-(3-hydroxy-1-hexyl)-2,3,4-trifluorobenzene was added dropwise for 30 minutes, and stirred for 3 hours at 50° C. After toluene was added and stirred for a while, an organic layer was separated and an aqueous layer was extracted with toluene. After the extract and the organic layer were mixed together, washed using water and a saturated saline solution in that order, and dried using anhydrous sodium sulfate, the solvent was evaporated under a reduced pressure. The residue was purified by column chromatography (silica gel, hexane) to obtain 7,8-difluoro-2-propylchroman.
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(3-hydroxy-1-hexyl)-2,3,4-trifluorobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
7,8-difluoro-2-propylchroman

Identifiers

REACTION_CXSMILES
[H-].[Na+].C1COCC1.[OH:8][CH:9]([CH2:21][CH2:22][CH3:23])[CH2:10][CH2:11][C:12]1[CH:17]=[CH:16][C:15]([F:18])=[C:14]([F:19])[C:13]=1F.C1(C)C=CC=CC=1>CN(C=O)C>[F:18][C:15]1[C:14]([F:19])=[C:13]2[C:12]([CH2:11][CH2:10][CH:9]([CH2:21][CH2:22][CH3:23])[O:8]2)=[CH:17][CH:16]=1 |f:0.1|

Inputs

Step One
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Name
1-(3-hydroxy-1-hexyl)-2,3,4-trifluorobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC(CCC1=C(C(=C(C=C1)F)F)F)CCC
Step Three
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C
Step Four
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
stirred for 3 hours at 50° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise for 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
stirred for a while
CUSTOM
Type
CUSTOM
Details
an organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
an aqueous layer was extracted with toluene
EXTRACTION
Type
EXTRACTION
Details
After the extract
ADDITION
Type
ADDITION
Details
the organic layer were mixed together
WASH
Type
WASH
Details
washed
CUSTOM
Type
CUSTOM
Details
a saturated saline solution in that order, and dried
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (silica gel, hexane)

Outcomes

Product
Details
Reaction Time
 3 h
Name
7,8-difluoro-2-propylchroman
Type
product
Smiles
FC1=CC=C2CCC(OC2=C1F)CCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.